Cas no 1224441-94-4 (γ-Butyrolactone-d4)

• Product Name: γ-Butyrolactone-d4
• CAS No: 1224441-94-4
• MF: C₄H₆O₂
• MW: 90.1138882637024
• CID: 4552703
• Update Time: 2025-06-29

γ-Butyrolactone-d4 Chemical and Physical Properties

Names and Identifiers

• γ-Butyrolactone-d4
• 3-Butyrolactone-d4

• Inchi： 1S/C4H6O2/c1-3-2-4(5)6-3/h3H,2H2,1H3/i1D,2D2,3D
• InChI Key： GSCLMSFRWBPUSK-YGABEOBRSA-N
• SMILES： C1(OC([2H])(C[2H])C1([2H])[2H])=O

Experimental Properties

• Solubility: Ethyl Acetate, DCM, Hexane, Methanol

γ-Butyrolactone-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer, Under inert atmosphere

Additional information on γ-Butyrolactone-d4

γ-Butyrolactone-d4: Applications and Significance in Modern Chemical Research

γ-Butyrolactone-d4, a deuterated derivative of γ-butyrolactone (CAS no. 1224441-94-4), has emerged as a crucial compound in various scientific disciplines, particularly in the fields of analytical chemistry, pharmaceutical research, and materials science. The deuterated version of this compound offers unique advantages due to the incorporation of deuterium atoms, which significantly enhances its utility in high-resolution spectroscopic techniques and mechanistic studies.

The CAS no. 1224441-94-4 accurately identifies γ-Butyrolactone-d4 as a specific isotope-labeled compound, distinguishing it from its non-deuterated counterpart. This precise identification is essential for researchers who require high-purity substances for their experiments. The compound's molecular structure, consisting of a five-membered lactone ring with deuterium substitutions, makes it an ideal candidate for NMR spectroscopy, particularly in the study of complex reaction mechanisms and dynamic processes.

In recent years, γ-Butyrolactone-d4 has found extensive applications in the pharmaceutical industry. Its use as an internal standard in mass spectrometry allows for the accurate quantification of drugs and metabolites in biological samples. The deuterated nature of the compound minimizes interference from endogenous compounds, ensuring higher precision in analytical results. Furthermore, its role in drug metabolism studies has been pivotal in understanding how pharmaceuticals are processed within the body.

One of the most compelling aspects of γ-Butyrolactone-d4 is its utility in materials science. The compound's ability to act as a solvent and reactant in polymer synthesis has opened new avenues for developing advanced materials with tailored properties. Researchers have leveraged its reactivity to create novel polymers that exhibit enhanced stability and functionality. These advancements are particularly relevant in the development of biodegradable plastics and high-performance coatings.

The CAS no. 1224441-94-4 ensures that researchers can reliably source this compound from reputable suppliers, maintaining consistency across different experimental setups. This reliability is crucial for reproducibility in scientific studies, which is a cornerstone of modern research methodologies. Additionally, the compound's compatibility with a wide range of spectroscopic techniques makes it a versatile tool for chemists and biochemists alike.

Recent studies have also highlighted the potential of γ-Butyrolactone-d4 in environmental chemistry. Its use as a tracer molecule has enabled researchers to investigate contaminant transport and degradation processes in natural systems. By tracking deuterated compounds, scientists can gain insights into environmental degradation pathways and develop more effective strategies for pollution control.

The pharmaceutical industry continues to explore new applications for γ-Butyrolactone-d4, particularly in the development of targeted therapies and personalized medicine. Its role as a precursor in synthesizing complex molecules has made it valuable for drug discovery programs. The ability to incorporate deuterium atoms into drug candidates can lead to improved pharmacokinetic properties, such as longer half-lives and reduced metabolic clearance.

Materials scientists have also discovered innovative uses for γ-Butyrolactone-d4 in nanotechnology. The compound's ability to functionalize surfaces and modify material properties has been exploited to create nanomaterials with unique characteristics. These advancements are expected to contribute to breakthroughs in areas such as electronics, energy storage, and medical implants.

The CAS no. 1224441-94-4 serves as a testament to the compound's importance and specificity in scientific research. It ensures that researchers worldwide can access high-quality samples with confidence, facilitating collaborative efforts across different institutions and disciplines. As research methodologies continue to evolve, the demand for specialized compounds like γ-Butyrolactone-d4 is likely to grow.

In conclusion, γ-Butyrolactone-d4 (CAS no. 1224441-94-4) is a multifaceted compound with significant implications across multiple scientific fields. Its unique properties make it an indispensable tool for researchers seeking precision and reliability in their experiments. As new applications are discovered and methodologies are refined, this deuterated derivative will undoubtedly play an even greater role in advancing scientific knowledge and innovation.